Cas no 1784886-68-5 (2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine
• CAS No: 1784886-68-5
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 6404447
• PubChem ID: 84153661
• Update Time: 2025-10-28

2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine
• EN300-1912472
• [2-(4-bromo-3-methylphenyl)propan-2-yl](methyl)amine
• 1784886-68-5

• Inchi： 1S/C11H16BrN/c1-8-7-9(5-6-10(8)12)11(2,3)13-4/h5-7,13H,1-4H3
• InChI Key： MDJBCCVANKIIBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C)(C)NC

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine

Comprehensive Overview of 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine (CAS No. 1784886-68-5)

The compound 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine (CAS No. 1784886-68-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. With the increasing demand for novel chemical entities in drug discovery and advanced materials, this compound stands out as a promising candidate for researchers and industry professionals alike. The 4-bromo-3-methylphenyl moiety, combined with the propan-2-yl(methyl)amine group, offers a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

One of the key features of 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine is its potential role in the development of central nervous system (CNS) targeting agents. Recent studies have highlighted the importance of amine-containing compounds in modulating neurotransmitter systems, which aligns with the growing interest in neurotherapeutics and cognitive enhancers. The bromine substituent at the 4-position of the phenyl ring further enhances the compound's reactivity, enabling diverse cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

In the context of green chemistry and sustainable synthesis, 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine presents opportunities for eco-friendly transformations. Researchers are increasingly focusing on catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact, and this compound's reactivity profile makes it suitable for such innovative approaches. Additionally, its lipophilic nature and moderate molecular weight (calculated to be ~242.1 g/mol) suggest favorable drug-likeness properties, a hot topic in computational chemistry and AI-driven drug design.

The compound's crystalline solid form and high purity (typically >95% by HPLC) make it ideal for X-ray diffraction studies, which are critical for understanding molecular interactions and structure-activity relationships (SAR). These characteristics are particularly relevant given the rising interest in crystal engineering and polymorphism in pharmaceutical development. Furthermore, the methyl group on the phenyl ring and the tertiary amine functionality contribute to its stability under various conditions, a sought-after trait in long-term storage and formulation studies.

From a commercial perspective, 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine is gaining traction as a building block for high-value fine chemicals. Its synthesis often involves Grignard reactions or reductive amination, both of which are well-established in industrial settings. The compound's scalability and cost-effectiveness are frequently discussed in process chemistry forums, reflecting the industry's shift toward economically viable intermediates. Moreover, its compatibility with continuous flow chemistry systems positions it as a candidate for automated synthesis platforms, a trending topic in Industry 4.0 and lab automation.

In analytical chemistry, 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine exhibits distinct chromatographic behavior, with retention times typically observed between 8-12 minutes in reverse-phase HPLC using C18 columns. This predictability is valuable for quality control protocols and method development, areas where consistency is paramount. The compound's UV absorption maxima around 260-280 nm also facilitate its detection in complex matrices, a feature leveraged in bioanalytical assays and metabolite identification studies.

Looking ahead, the potential of 2-(4-bromo-3-methylphenyl)propan-2-yl(methyl)amine in personalized medicine and targeted drug delivery systems is an exciting frontier. Its structural motifs align with current research into small-molecule prodrugs and enzyme-responsive carriers, addressing the need for precision therapeutics. As the scientific community continues to explore structure-based drug design and fragment-based screening, this compound's relevance is expected to grow, solidifying its position as a noteworthy entity in contemporary chemical research.